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Compound of Interest

Compound Name: FAM-11-dCTP, 6-isomer

Cat. No.: B14753678

Get Quote

Executive Summary
FAM-11-dCTP 6-isomer (Fluorescein-11-2'-deoxycytidine-5'-triphosphate) is a high-

performance fluorescent nucleotide analog used extensively in non-radioactive DNA labeling

techniques such as Nick Translation, PCR, and cDNA synthesis.[1]

In a standard Tris-HCl buffer (pH 7.5 – 8.0), the molecule exhibits an absorption maximum (

) at 492 nm and an emission maximum (

) at 517 nm.[1][2]

This guide provides a rigorous technical breakdown of the molecule's spectral properties, the

structural causality behind its isomer-specific behavior, and a validated protocol for accurate

spectrophotometric quantification.[1]

Molecular Architecture & Isomer Specificity
Chemical Identity[1]

Systematic Name: 5-Propargylamino-dCTP-6-FAM[1]
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Core Fluorophore: 6-Carboxyfluorescein (6-FAM)[1]

Linker: 11-atom spacer (typically a propargylamino-hexanoyl chain) attached to the C5

position of the cytidine base.[1][3][4]

Isomer Purity: >98% 6-isomer (Single isomer).[1]

The "6-Isomer" Advantage
Commercially available Fluorescein (FAM) is often a mixture of 5- and 6-isomers.[1] However,

for precision molecular biology, the single 6-isomer is preferred due to:

Steric Consistency: The 6-isomer linkage provides a specific spatial orientation that

minimizes steric hindrance with DNA polymerases (e.g., Taq, Klenow fragment).[1]

Spectral Reproducibility: Mixed isomers can yield broader absorption bands and variable

quantum yields.[1] The pure 6-isomer ensures a sharp, reproducible peak at 492 nm.[1]

Linker Physics: The "11" in FAM-11-dCTP refers to the atom length of the linker arm.[1] An

11-atom linker is the "Goldilocks" length—long enough to prevent quenching by the DNA

base stack, yet rigid enough to maintain fidelity during enzymatic incorporation [1].[1]

Photophysical Specifications (Tris Buffer)
The spectral properties of Fluorescein are intrinsically linked to the pH of the solvent due to the

protolytic equilibrium of the xanthene ring system.[1]

Spectral Constants
Conditions: 10 mM Tris-HCl, pH 7.5 – 8.0, 25°C.
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Parameter Value Unit Notes

Absorption Max (

)
492 ± 2 nm

Dominant dianion

form

Emission Max (

)
517 ± 3 nm Green fluorescence

Extinction Coefficient (

)
83,000

L[1][2]·mol

[1][5]·cm
At

Quantum Yield (

)
0.93 - High brightness

A

/A

Ratio

~0.30 - Correction factor (CF)

The pH Dependency (Critical Mechanism)
In Tris buffer at pH 8.0, FAM-11-dCTP exists primarily in its dianionic form, which is the highly

fluorescent state.[1]

pH < 7.0: The monoanion form dominates, causing the

to shift blue (approx. 475 nm) and the extinction coefficient to drop significantly.[1]

pH > 7.5: The phenol group deprotonates, locking the fluorophore into the dianion state with

maximal

(83,000) and

at 492 nm [2].[1]

Diagram 1: pH-Dependent Spectral State The following diagram illustrates the equilibrium shift

essential for accurate measurement.
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Caption: The transition from monoanion to dianion state in Tris buffer (pH 8.0) is required for

maximal absorption at 492 nm.[1]

Validated Experimental Protocol: Spectral
Quantification
Objective: To accurately determine the concentration of a FAM-11-dCTP stock solution using

the Beer-Lambert Law.

Reagents & Equipment
Buffer: 10 mM Tris-HCl, pH 8.0 (0.22 µm filtered).

Note: Tris pH is temperature-dependent.[1] Calibrate pH at the temperature of use (usually

25°C).[1]

Instrument: UV-Vis Spectrophotometer (e.g., NanoDrop One or Cuvette-based Cary 60).[1]

Sample: FAM-11-dCTP 6-isomer (typically stored at -20°C).

Step-by-Step Workflow
Step 1: Baseline Correction (Blanking)[1]

Clean the pedestal or cuvette with nuclease-free water.[1]

Load 2 µL (micro-volume) or 1 mL (cuvette) of 10 mM Tris-HCl (pH 8.0).
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Run the "Blank" cycle.[1] Crucial: Do not use water as a blank if your sample is in Tris; the

refractive index difference can skew the baseline.[1]

Step 2: Sample Preparation

Thaw FAM-11-dCTP on ice.[1] Protect from direct light (wrap tube in foil).

Centrifuge briefly (spin down) to collect liquid.

Dilution (If necessary): If using a cuvette, dilute the stock (usually 1 mM) to ~10-20 µM in Tris

buffer to stay within the linear range (0.1 – 1.0 AU).

Step 3: Measurement

Load the sample.[1][6]

Scan from 220 nm to 600 nm.

Record Absorbance at 260 nm (

) and 492 nm (

).

Step 4: Concentration Calculation Use the Beer-Lambert Law (

) derived for the dye peak: [1]

[1]

(or pathlength equivalent)[1]

Step 5: Nucleotide Concentration Correction Since the dye absorbs slightly at 260 nm, the DNA

concentration reading must be corrected:

[1]

Correction Factor (

): 0.30 (for Fluorescein) [3].[1]
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Diagram 2: Quantification Workflow

Thaw FAM-11-dCTP
(Protect from Light)

Blank Spectrophotometer
(10 mM Tris pH 8.0)

Measure Absorbance
@ 492 nm & 260 nm

Calculate Dye Conc
(A492 / 83,000)

Correct Base Conc
A_base = A260 - (A492 * 0.30)

Click to download full resolution via product page

Caption: Standardized workflow for spectrophotometric quantification of FAM-11-dCTP.

Applications & Troubleshooting
Enzymatic Incorporation
FAM-11-dCTP is designed to replace natural dCTP in:

Nick Translation: For generating FISH probes.

PCR: For amplicon labeling.[1][2]

cDNA Synthesis: Reverse transcription labeling.[1]

Optimization Tip: The optimal ratio of FAM-11-dCTP to natural dCTP is typically 1:3 to 1:5.[1]

Higher ratios may inhibit polymerase activity due to steric bulk, while lower ratios reduce signal

intensity.[1]

Troubleshooting Common Issues
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Issue Probable Cause Corrective Action

Low A

Signal
Acidic pH (< 7.[1]0)

Verify Buffer pH is > 7.[1]5.

Fluorescein quenches in acid.

[1]

Signal Drift Photobleaching

Keep samples in amber tubes;

minimize exposure to ambient

light.[1]

Precipitation Freeze/Thaw Cycles

Aliquot stock (1 mM) into

single-use volumes to avoid

repeated cycling.

High Background Free Dye

Purify labeled DNA using a

spin column (e.g., Sephadex

G-50) to remove

unincorporated nucleotides.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Photophysical Characterization &
Handling of FAM-11-dCTP 6-Isomer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14753678/docs#technical-guide-photophysical-
characterization-handling-of-fam-11-dctp-6-isomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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